2-(2-chlorophenyl)-N-(3-methyl-2-pyridinyl)acetamide
Overview
Description
2-(2-chlorophenyl)-N-(3-methyl-2-pyridinyl)acetamide, commonly known as CPCA, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various research fields. CPCA is a member of the family of pyridine-based compounds and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of CPCA is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. CPCA has been found to inhibit voltage-gated sodium channels, which are responsible for the generation and propagation of action potentials in neurons. It also modulates GABA receptors, which are the primary inhibitory receptors in the brain. Additionally, CPCA has been found to inhibit monoamine oxidase, which is an enzyme responsible for the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
CPCA has been found to exhibit a range of biochemical and physiological effects, including anticonvulsant, anxiolytic, and antidepressant activities. It has also been found to exhibit analgesic properties, making it a potential candidate for the treatment of chronic pain. Additionally, CPCA has been found to exhibit antioxidant activity, which may be beneficial in the treatment of various oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of using CPCA in lab experiments is its potential application in various research fields, including neuroscience, pharmacology, and medicinal chemistry. However, one of the major limitations of using CPCA is its potential toxicity, which may limit its application in certain experimental settings. Additionally, the synthesis of CPCA is a multistep process that requires specialized equipment and expertise, which may limit its accessibility to researchers.
Future Directions
There are several future directions for the research on CPCA. One of the major areas of focus is the development of more efficient and scalable synthesis methods for CPCA. Additionally, further research is needed to fully understand the mechanism of action of CPCA and its potential application in the treatment of various neurological disorders. Finally, the potential toxicity of CPCA needs to be further investigated to determine its safety profile and potential side effects.
Conclusion:
In conclusion, CPCA is a chemical compound that has gained significant attention in the scientific community due to its potential application in various research fields. It has been found to exhibit a range of biochemical and physiological effects, including anticonvulsant, anxiolytic, and antidepressant activities. However, its potential toxicity and the complexity of its synthesis may limit its application in certain experimental settings. Further research is needed to fully understand the mechanism of action of CPCA and its potential application in the treatment of various neurological disorders.
Synthesis Methods
CPCA can be synthesized through a multistep process that involves the reaction of 2-chloroaniline with ethyl 3-methyl-2-pyridinecarboxylate, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification through recrystallization.
Scientific Research Applications
CPCA has been extensively studied for its potential application in various research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been found to exhibit a range of biological activities, including inhibition of voltage-gated sodium channels, modulation of GABA receptors, and inhibition of monoamine oxidase. These activities make CPCA a potential candidate for the treatment of various neurological disorders, including epilepsy, anxiety, and depression.
properties
Product Name |
2-(2-chlorophenyl)-N-(3-methyl-2-pyridinyl)acetamide |
|---|---|
Molecular Formula |
C14H13ClN2O |
Molecular Weight |
260.72 g/mol |
IUPAC Name |
2-(2-chlorophenyl)-N-(3-methylpyridin-2-yl)acetamide |
InChI |
InChI=1S/C14H13ClN2O/c1-10-5-4-8-16-14(10)17-13(18)9-11-6-2-3-7-12(11)15/h2-8H,9H2,1H3,(H,16,17,18) |
InChI Key |
UAMYRNSQCSJUDA-UHFFFAOYSA-N |
SMILES |
CC1=C(N=CC=C1)NC(=O)CC2=CC=CC=C2Cl |
Canonical SMILES |
CC1=C(N=CC=C1)NC(=O)CC2=CC=CC=C2Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
